5B-CHOL-11-ENIC ACID-3A-OL ETHYL ESTER
5B-CHOL-11-ENIC ACID-3A-OL ETHYL ESTER
Brand Name:
Vulcanchem
CAS No.:
125229-65-4
VCID:
VC0056101
InChI:
InChI=1S/C26H42O3/c1-5-29-24(28)11-6-17(2)21-9-10-22-20-8-7-18-16-19(27)12-14-25(18,3)23(20)13-15-26(21,22)4/h13,15,17-23,27H,5-12,14,16H2,1-4H3/t17-,18-,19-,20+,21-,22+,23+,25+,26-/m1/s1
SMILES:
CCOC(=O)CCC(C)C1CCC2C1(C=CC3C2CCC4C3(CCC(C4)O)C)C
Molecular Formula:
C26H42O3
Molecular Weight:
402.619
5B-CHOL-11-ENIC ACID-3A-OL ETHYL ESTER
CAS No.: 125229-65-4
Main Products
VCID: VC0056101
Molecular Formula: C26H42O3
Molecular Weight: 402.619
CAS No. | 125229-65-4 |
---|---|
Product Name | 5B-CHOL-11-ENIC ACID-3A-OL ETHYL ESTER |
Molecular Formula | C26H42O3 |
Molecular Weight | 402.619 |
IUPAC Name | ethyl (4R)-4-[(3R,5R,8S,9S,10S,13R,14S,17R)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate |
Standard InChI | InChI=1S/C26H42O3/c1-5-29-24(28)11-6-17(2)21-9-10-22-20-8-7-18-16-19(27)12-14-25(18,3)23(20)13-15-26(21,22)4/h13,15,17-23,27H,5-12,14,16H2,1-4H3/t17-,18-,19-,20+,21-,22+,23+,25+,26-/m1/s1 |
Standard InChIKey | DOVYWANJXDPYBL-GBURMNQMSA-N |
SMILES | CCOC(=O)CCC(C)C1CCC2C1(C=CC3C2CCC4C3(CCC(C4)O)C)C |
Last Modified | Aug 20 2021 |
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